4-Piperidinone, 2,2,6,6-tetramethyl-, oxime, monohydrochloride
4-Piperidinone, 2,2,6,6-tetramethyl-, oxime, monohydrochloride
a neuronal nicotinic AChR antagonist. Potent ganglioblocker. Hypotensive. Good penetration of biological membranes. Secondary analog of Pempoxime. Antioxidant, radical scavenger. Piperidine derivative, , synthetic.
For comparative information see the attached 3 tables. Cell permeant central nicotinic acetylcholine receptor blocker without action on skeleton muscle innervation. Good to moderate penetration of biological membranes. Antioxidant (precursor of stable TEMPO nitroxyl radical): together with PEMPOXIME can be used for testing the possibility of antioxydant contribution into any observed biological activity of TEMPOXIME. Potential antimitotic (ask for the TEMPIDONE data).
a neuronal nicotinic AChR antagonist. Potent ganglioblocker. Hypotensive. Good penetration of biological membranes. Secondary analog of Pempoxime. Antioxidant, radical scavenger. Piperidine derivative,, synthetic.
For comparative information see the attached 3 tables. Cell permeant central nicotinic acetylcholine receptor blocker without action on skeleton muscle innervation. Good to moderate penetration of biological membranes. Antioxidant (precursor of stable TEMPO nitroxyl radical): together with PEMPOXIME can be used for testing the possibility of antioxydant contribution into any observed biological activity of TEMPOXIME. Potential antimitotic (ask for the TEMPIDONE data).
a neuronal nicotinic AChR antagonist. Potent ganglioblocker. Hypotensive. Good penetration of biological membranes. Secondary analog of Pempoxime. Antioxidant, radical scavenger. Piperidine derivative,, synthetic.
Brand Name:
Vulcanchem
CAS No.:
63467-53-8
VCID:
VC20742353
InChI:
InChI=1S/C9H18N2O.ClH/c1-8(2)5-7(10-12)6-9(3,4)11-8;/h11-12H,5-6H2,1-4H3;1H
SMILES:
CC1(CC(=NO)CC(N1)(C)C)C.Cl
Molecular Formula:
C9H19ClN2O
Molecular Weight:
206.71 g/mol
4-Piperidinone, 2,2,6,6-tetramethyl-, oxime, monohydrochloride
CAS No.: 63467-53-8
ADC Toxins
VCID: VC20742353
Molecular Formula: C9H19ClN2O
Molecular Weight: 206.71 g/mol
* For research use only. Not for human or veterinary use.
| Description | a neuronal nicotinic AChR antagonist. Potent ganglioblocker. Hypotensive. Good penetration of biological membranes. Secondary analog of Pempoxime. Antioxidant, radical scavenger. Piperidine derivative, , synthetic. For comparative information see the attached 3 tables. Cell permeant central nicotinic acetylcholine receptor blocker without action on skeleton muscle innervation. Good to moderate penetration of biological membranes. Antioxidant (precursor of stable TEMPO nitroxyl radical): together with PEMPOXIME can be used for testing the possibility of antioxydant contribution into any observed biological activity of TEMPOXIME. Potential antimitotic (ask for the TEMPIDONE data). a neuronal nicotinic AChR antagonist. Potent ganglioblocker. Hypotensive. Good penetration of biological membranes. Secondary analog of Pempoxime. Antioxidant, radical scavenger. Piperidine derivative,, synthetic. |
|---|---|
| CAS No. | 63467-53-8 |
| Product Name | 4-Piperidinone, 2,2,6,6-tetramethyl-, oxime, monohydrochloride |
| Molecular Formula | C9H19ClN2O |
| Molecular Weight | 206.71 g/mol |
| IUPAC Name | N-(2,2,6,6-tetramethylpiperidin-4-ylidene)hydroxylamine;hydrochloride |
| Standard InChI | InChI=1S/C9H18N2O.ClH/c1-8(2)5-7(10-12)6-9(3,4)11-8;/h11-12H,5-6H2,1-4H3;1H |
| Standard InChIKey | PMDFGKBTEGXYED-UHFFFAOYSA-N |
| SMILES | CC1(CC(=NO)CC(N1)(C)C)C.Cl |
| Canonical SMILES | CC1(CC(=NO)CC(N1)(C)C)C.Cl |
| Synonyms | 2,2,6,6-tetramethylpiperidone-4 oxime hydrochloride. |
| Reference | - Brehteric et al., Nature (1959). 184:1707-1709- Lutz et al., J. Org. Chem. (1962) 27(5):1695-1703- Akhmedkhodzhaeva Kh.S. et al. in Farmakol. alkaloidov ikh proizvod., 1972, Ed. Sultanov M.B., Fan, Tashkent, USSR. 156-162- Vezen A.E. et al., Dokl. Akad. Nauk Tadzh.SS (1985). CA 104:122584. 28 (6): 350-351 |
| PubChem Compound | 113266 |
| Last Modified | Sep 13 2023 |
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